N-acetyl-N-(2-(bromomethyl)-6-methoxyphenyl)acetamide

• Molecular Formula: C12H14BrNO3
• Molecular Weight: 300.15 g/mol
• IUPAC Name: N-acetyl-N-[2-(bromomethyl)-6-methoxyphenyl]acetamide
• InChI: InChI=1S/C12H14BrNO3/c1-8(15)14(9(2)16)12-10(7-13)5-4-6-11(12)17-3/h4-6H,7H2,1-3H3
• InChI Key: WVSLCECKSDYUFA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=C(C=CC=C1OC)CBr)C(=O)C

Description

N-acetyl-N-(2-(bromomethyl)-6-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C12H14BrNO3 and its molecular weight is 300.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-acetyl-N-(2-methoxy-6-methylphenyl)acetamide (25.0 g, 0.11 mol), N-bromosuccinimide (20.1 g, 0.11 mol), and benzoyl peroxide (4.5 g, 0.019 mol) in carbon tetrachloride (300 mL) was stirred under reflux for 3 hours. The solution was cooled, filtered, and evaporated, and the residual solid was crystallized from ethyl acetate:hexane to give 21.0 g of N-acetyl-N-(2-(bromomethyl)-6-methoxyphenyl)acetamide, 95% pure by GC analysis.